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Compound of Interest

Compound Name: Iodine trichloride

Cat. No.: B1583450 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the reaction of iodine trichloride
with water, detailing the hydrolysis products under various conditions, relevant quantitative

data, and detailed experimental protocols for analysis.

Introduction
Iodine trichloride (ICl₃) is a reactive interhalogen compound that serves as a powerful

chlorinating and iodinating agent in organic synthesis. Its interaction with water is a critical

aspect of its chemistry, leading to a series of hydrolysis products with varying compositions

depending on the reaction conditions. Understanding the kinetics, thermodynamics, and

products of this reaction is essential for its safe handling, application in aqueous or moist

environments, and for the development of quenching procedures. In its solid state, iodine
trichloride exists as a planar dimer, I₂Cl₆.[1]

The Hydrolysis Reaction of Iodine Trichloride
Iodine trichloride reacts readily with water, and the nature of the products is highly dependent

on the temperature of the reaction medium.

Reaction with Cold Water:
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In cold water, iodine trichloride undergoes hydrolysis to produce hydrochloric acid (HCl), iodic

acid (HIO₃), and iodine monochloride (ICl).[1] The balanced chemical equation for this reaction

is:

2 ICl₃ + 3 H₂O → 5 HCl + HIO₃ + ICl[1]

Reaction with Hot Water:

In hot water, the hydrolysis of iodine trichloride yields hydrochloric acid (HCl), iodic acid

(HIO₃), and elemental iodine (I₂).[1] The balanced chemical equation for this reaction is:

5 ICl₃ + 9 H₂O → 15 HCl + 3 HIO₃ + I₂[1]

Quantitative Data
The following tables summarize the available quantitative data for the hydrolysis of iodine
trichloride and its general properties.

Table 1: Kinetic Data for the Hydrolysis of Iodine Trichloride

Parameter Value Temperature (°C) Conditions

Hydrolysis Rate

Constant
8.7 × 10⁻⁴ s⁻¹ 25 In water

Table 2: Thermodynamic and Physical Properties of Iodine Trichloride

Property Value

Molar Mass 233.264 g/mol (monomer)

Appearance Yellow or red solid[1]

Density 3.11 g/cm³ (at 15 °C)[1]

Melting Point 63 °C[1]

Boiling Point Decomposes[1]

Standard Enthalpy of Formation (ΔfH°) -88.5 kJ/mol
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Reaction Pathways and Mechanisms
The hydrolysis of iodine trichloride proceeds through a complex series of reactions involving

the formation of intermediate species. The distinct outcomes in cold versus hot water suggest a

temperature-dependent stability of the initial hydrolysis products, particularly iodine

monochloride.

Hydrolysis Pathway in Cold Water
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Caption: Reaction pathway of iodine trichloride with cold water.

Hydrolysis Pathway in Hot Water
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Caption: Reaction pathway of iodine trichloride with hot water.

Experimental Protocols
The following section outlines detailed methodologies for the preparation of iodine trichloride
and the subsequent analysis of its hydrolysis products.

Preparation of Iodine Trichloride
Iodine trichloride can be prepared by the direct reaction of iodine with an excess of liquid

chlorine at -70 °C. Alternatively, a laboratory-scale synthesis can be performed by reacting

iodine with potassium chlorate in concentrated hydrochloric acid.

Materials:

Iodine (I₂)

Potassium chlorate (KClO₃)

Concentrated hydrochloric acid (HCl)

Ice bath
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Reaction flask with a stirrer

Buchner funnel and filter paper

Procedure:

In a well-ventilated fume hood, add a stoichiometric amount of iodine to a reaction flask

containing concentrated hydrochloric acid.

Cool the mixture in an ice bath.

Slowly add potassium chlorate to the stirred mixture. The reaction is exothermic and should

be controlled to maintain a low temperature.

Continue stirring until the reaction is complete, as indicated by the formation of a yellow

crystalline precipitate of iodine trichloride.

Isolate the product by vacuum filtration using a Buchner funnel.

Wash the crystals with a small amount of cold, concentrated hydrochloric acid and then with

a suitable solvent like carbon tetrachloride.

Dry the product in a desiccator.

Experimental Workflow for Hydrolysis and Product
Analysis
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Start: Prepare ICl₃ Solution
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Caption: Experimental workflow for the study of ICl₃ hydrolysis.
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Quantitative Analysis of Hydrolysis Products
A combination of titrimetric and spectroscopic methods is recommended for the accurate

quantification of the various hydrolysis products.

5.3.1. Titrimetric Determination of Iodic Acid and Total Iodine

This method determines the concentration of iodate and can be adapted to find the total iodine

content.

Materials:

Potassium iodide (KI) solution (10% w/v)

Standardized sodium thiosulfate (Na₂S₂O₃) solution (0.1 M)

Starch indicator solution

Sulfuric acid (H₂SO₄), dilute

Bromine water

Formic acid

Procedure for Iodic Acid:

Take a known volume of the hydrolysis reaction mixture.

Acidify the solution with dilute sulfuric acid.

Add an excess of potassium iodide solution. Iodic acid will oxidize the iodide to iodine. HIO₃

+ 5 HI → 3 I₂ + 3 H₂O

Titrate the liberated iodine with standardized sodium thiosulfate solution until the solution

becomes pale yellow.

Add a few drops of starch indicator. The solution will turn deep blue.

Continue the titration with sodium thiosulfate until the blue color disappears.
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The concentration of iodic acid can be calculated from the volume of sodium thiosulfate

used.

Procedure for Total Iodine (Iodate + Iodide/Iodine):

To a separate aliquot of the sample, add bromine water to oxidize all iodine species to

iodate.

Remove excess bromine by adding formic acid.

Proceed with the iodometric titration as described above for iodic acid.

5.3.2. Titrimetric Determination of Chloride

Chloride ions can be determined by titration with a standardized silver nitrate solution (Mohr's

method or Volhard's method).

Materials:

Standardized silver nitrate (AgNO₃) solution (0.1 M)

Potassium chromate (K₂CrO₄) indicator (for Mohr's method)

Nitrobenzene (for Volhard's method)

Standardized potassium thiocyanate (KSCN) solution (0.1 M)

Ferric ammonium sulfate indicator (for Volhard's method)

Nitric acid (HNO₃)

Procedure (Mohr's Method - for neutral solutions):

Neutralize a known volume of the sample solution.

Add a small amount of potassium chromate indicator.

Titrate with standardized silver nitrate solution until the first appearance of a permanent

reddish-brown precipitate of silver chromate.
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5.3.3. UV-Vis Spectroscopic Analysis

UV-Vis spectroscopy can be used to monitor the concentration of species that absorb in the

ultraviolet and visible regions, such as iodine, triiodide (formed from I₂ and I⁻), and potentially

iodine monochloride.

Procedure:

Calibrate the spectrophotometer with standard solutions of iodine, iodine monochloride, and

potassium triiodide in the appropriate solvent to determine their molar absorptivity at their

respective λmax.

During the hydrolysis reaction, withdraw aliquots at specific time intervals.

Quench the reaction if necessary (e.g., by rapid cooling or dilution).

Record the UV-Vis spectrum of each aliquot.

Use the Beer-Lambert law to calculate the concentration of the absorbing species. Iodine (I₂)

in aqueous solution typically shows an absorption peak around 460 nm, while the triiodide

ion (I₃⁻) has a strong absorption peak at approximately 353 nm.

Safety Precautions
Iodine trichloride is a corrosive and oxidizing agent. It should be handled with appropriate

personal protective equipment, including gloves, safety goggles, and a lab coat. All

manipulations should be performed in a well-ventilated fume hood. The reaction with water can

be vigorous, especially with hot water, and may release corrosive fumes of HCl.

This guide provides a foundational understanding and practical methodologies for the study of

iodine trichloride hydrolysis. Researchers are encouraged to adapt these protocols to their

specific experimental needs while adhering to strict safety standards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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